Cas no 899213-22-0 (N-(3,5-dimethylphenyl)-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product name: N-(3,5-dimethylphenyl)-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 899213-22-0
• MF: C₁₈H₁₇FN₄O
• MW: 324.352186918259
• CID: 6530134

N-(3,5-dimethylphenyl)-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethylphenyl)-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• N-(3,5-dimethylphenyl)-1-(2-fluorophenyl)-5-methyltriazole-4-carboxamide

• Inchi： 1S/C18H17FN4O/c1-11-8-12(2)10-14(9-11)20-18(24)17-13(3)23(22-21-17)16-7-5-4-6-15(16)19/h4-10H,1-3H3,(H,20,24)
• InChI Key： ARBCPQLWUQUBNB-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2F)C(C)=C(C(NC2=CC(C)=CC(C)=C2)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3,5-dimethylphenyl)-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

Introduction to N-(3,5-dimethylphenyl)-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 899213-22-0)

N-(3,5-dimethylphenyl)-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 899213-22-0, represents a unique structural motif that combines aromatic rings with a triazole core, making it a promising candidate for further investigation in medicinal chemistry.

The molecular structure of this compound is characterized by the presence of multiple functional groups, including a carboxamide moiety and fluoro-substituted phenyl rings. These features contribute to its potential biological activity and make it an intriguing subject for synthetic modifications and pharmacological studies. The 3,5-dimethylphenyl group and the 2-fluorophenyl group are particularly noteworthy, as they introduce electronic and steric effects that can influence the compound's interactions with biological targets.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic applications. Triazole derivatives, in particular, have shown promise in various pharmacological contexts due to their ability to modulate enzyme activity and receptor binding. The incorporation of a triazole ring into the structure of N-(3,5-dimethylphenyl)-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide not only enhances its molecular complexity but also opens up possibilities for exploring new chemical space.

The carboxamide functional group in this compound is another key feature that contributes to its potential biological relevance. Carboxamides are well-known for their role as bioisosteres and have been widely used in drug design to improve solubility, metabolic stability, and binding affinity. The presence of this group in the molecule suggests that it may exhibit favorable pharmacokinetic properties and could be a valuable scaffold for developing new therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to more effectively predict the biological activity of novel compounds. These tools have been instrumental in identifying potential lead structures for further optimization. In the case of N-(3,5-dimethylphenyl)-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide, computational studies have suggested that it may interact with various biological targets, including enzymes and receptors involved in inflammatory pathways and cancer signaling.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the triazole ring typically involves cycloaddition reactions between azides and alkynes, which are well-established methods in organic synthesis. The subsequent functionalization steps, such as the introduction of the carboxamide group and the fluoro-substituted phenyl rings, require precise control over reaction conditions to achieve the desired regioselectivity.

In addition to its potential therapeutic applications, N-(3,5-dimethylphenyl)-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide may also serve as a valuable intermediate in the synthesis of more complex molecules. Its unique structural features make it a versatile building block that can be modified through various chemical transformations to explore new chemical space and discover novel bioactive compounds.

The field of medicinal chemistry is constantly evolving, with new methodologies and technologies being developed to accelerate the discovery of effective therapeutics. The study of N-(3,5-dimethylphenyl)-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide exemplifies this ongoing progress and highlights the importance of interdisciplinary approaches in drug discovery. By combining synthetic chemistry with computational modeling and pharmacological testing, researchers can more efficiently identify promising candidates for further development.

In conclusion, N-(3,5-dimethylphenyl)-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 899213-22-0) is a structurally complex and biologically relevant compound that warrants further investigation. Its unique combination of functional groups and its potential interactions with biological targets make it an attractive candidate for drug discovery efforts. As research in this area continues to advance，this compound is likely to play an important role in the development of new therapeutic agents.